Cas no 3430-22-6 (3-Bromo-4-methylpyridine)
3-Bromo-4-methylpyridine is a halogenated pyridine derivative with a bromine substituent at the 3-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive bromine atom facilitates cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex heterocyclic frameworks. The methyl group enhances solubility and can influence regioselectivity in further functionalization. The compound’s stability and well-defined reactivity make it valuable for the development of bioactive molecules and materials. It is typically handled under inert conditions to preserve its integrity.
3-Bromo-4-methylpyridine structure
Product Name:3-Bromo-4-methylpyridine
CAS No:3430-22-6
MF:C6H6BrN
MW:172.022540569305
MDL:MFCD00082592
CID:44147
PubChem ID:24879007
Update Time:2025-10-30
3-Bromo-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-methylpyridine
- 4-METHYL-3-BROMOPYRIDINE
- 3-BROMO-4-PICOLINE
- Bromomethylpyridine
- 3-BROMO-4-METHYLPYRIDINE (3-BROMO-4-PICOLINE)
- 4-Methyl-3-bromopyridine 3-Bromo-4-picoline
- 3-brom-4-methylpyridin
- 3-Bromo-4-methyl-pyridine
- bromo-3 methyl-4 pyridine
- yihebio
- 3-Bromo-4-methylpyridine,98%
- 4-Meth
- 3-BROMO-4-METHYLPYRIDINE 98%
- 3-BROMO-4-METHYLPYRIDINE 99+%
- STL373356
- Tofacitinib Intermediates
- 3430-22-6
- AC-1379
- DB-028392
- AKOS005145593
- DTXCID50306887
- PYRIDINE, 3-BROMO-4-METHYL-
- NS00121732
- CS-W019971
- 4-methyl-3-bromo-pyridine
- EN300-88064
- SCHEMBL314379
- BCP22140
- BR1702
- AB03104
- DTXSID80355828
- B2831
- 3-bromo4-methylpyridine
- AC-907/25014109
- MFCD00082592
- 3-Bromo-4-methyl pyridine
- W-202405
- SY005820
- 3-Bromo-4-methylpyridine, 96%
- BBL028165
- Z1255379175
- PS-5750
-
- MDL： MFCD00082592
- Inchi： 1S/C6H6BrN/c1-5-2-3-8-4-6(5)7/h2-4H,1H3
- InChI Key： GSQZOLXWFQQJHJ-UHFFFAOYSA-N
- SMILES： C1=NC=CC(C)=C1Br
- BRN： 878354
Computed Properties
- Exact Mass: 170.96800
- Monoisotopic Mass: 170.968362
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- Molecular Weight: 172.02
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.549 g/mL at 25 °C(lit.)
- Boiling Point: 199-200 °C(lit.)
- Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Refractive Index: n20/D 1.56(lit.)
- Solubility: 可溶于氯仿、甲醇
- PSA: 12.89000
- LogP: 2.15250
- Solubility: Unable or difficult to mix
- pka: 3.54±0.18(Predicted)
- Sensitiveness: Sensitive to light
3-Bromo-4-methylpyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：Cool, dry,tightly closed
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S2636
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Packing Group：III
- Packing Group：III
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- PackingGroup：III
- Storage Condition：Store at room temperature
3-Bromo-4-methylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2831-5g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98.0%(GC&T) | 5g |
￥680.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2831-1g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98.0%(GC&T) | 1g |
￥210.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2831-25g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98.0%(GC&T) | 25g |
￥2350.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B199A-100g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 100g |
￥443.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B199A-25g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 25g |
￥129.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B199A-5g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 5g |
￥46.0 | 2022-05-30 | |
| Fluorochem | BR1702-5g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 5g |
￡24.00 | 2022-02-28 | |
| Fluorochem | BR1702-10g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 10g |
￡34.00 | 2022-02-28 | |
| Fluorochem | BR1702-25g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 25g |
￡37.00 | 2022-02-28 | |
| Fluorochem | BR1702-100g |
3-Bromo-4-methylpyridine |
3430-22-6 | 98% | 100g |
￡104.00 | 2022-02-28 |
3-Bromo-4-methylpyridine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3430-22-6)3-溴-4-甲基吡啶
Order Number:LE1682795;LE2124
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3430-22-6)3-Bromo-4-methylpyridine
Order Number:sfd14391;1682795
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
3-Bromo-4-methylpyridine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3430-22-6 (3-Bromo-4-methylpyridine) Related Products
- 13958-98-0(3-bromopyridine-4-carbonitrile)
- 90731-96-7(3-bromo-4-(propan-2-yl)pyridine)
- 38749-76-7(3-Bromo-4-ethylpyridine)
- 3430-23-7(3,5-Dibromo-4-methylpyridine)
- 125419-80-9(3,5-dibromo-4-ethylpyridine)
- 27063-98-5(3-Bromo-4,5-dimethylpyridine)
- 1227606-38-3(3,5-dibromo-4-(bromomethyl)pyridine)
- 887581-41-1((3-bromo-4-pyridyl)methanamine)
- 88345-89-5(3-Bromo-4-phenylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3430-22-6)3-溴-4-甲基吡啶
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:3430-22-6)3-Bromo-4-methylpyridine
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry